Cas no 871231-47-9 ((S) - (+) -1, 1-Bi-2-naphthyl dimethanesulfonate)

• Product Name: (S) - (+) -1, 1-Bi-2-naphthyl dimethanesulfonate
• CAS No: 871231-47-9
• MF: C₂₂H₁₈O₆S₂
• MW: 442.504724025726
• CID: 719278
• PubChem ID: 24882446
• Update Time: 2025-11-03

(S) - (+) -1, 1-Bi-2-naphthyl dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (S) - (+) -1, 1-Bi-2-naphthyl dimethanesulfonate
• (S)-(+)-1,1'-Bi(2-naphthyl) dimethanesulfonate
• [2-(1-methylsulfonyloxynaphthalen-2-yl)naphthalen-1-yl] methanesulfonate
• (S)-(+)-1,1′-Bi-2-naphthyl diMethanesulfonate
• 871231-47-9
• (S)-(+)-1,1'-Bi-2-naphthyl dimethanesulfonate
• 1,1'-Bi-2-naphthyl dimethanesulfonate
• SCHEMBL1303983
• [1,1'-Binaphthalene]-2,2'-diyl dimethanesulfonate
• 1,1-Bi-2-naphthyl dimethanesulfonate
• J-011683
• AKOS015913562
• DTXSID30570584
• 1 1/'-BI-2-NAPHTHYL DIMETHANESULFONATE
• 182568-57-6
• [1-(2-methylsulfonyloxynaphthalen-1-yl)naphthalen-2-yl] methanesulfonate
• [1,1'-Binaphthalene]-2,2'-diol, 2,2'-dimethanesulfonate
• 1,1'-Bi-2-naphthyl dimethanesulfonate, 97%
• MFCD06798065
• (R)-(-)-1,1'-Bi-2-naphthyl dimethanesulfonate
• 1 1'-BI-2-NAPHTHYL DIMETHANESULFONATE&
• (R)-[1,1'-Binaphthalene]-2,2'-diyl dimethanesulfonate

• MDL： MFCD06798065
• Inchi： 1S/C22H18O6S2/c1-29(23,24)27-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)28-30(2,25)26/h3-14H,1-2H3
• InChI Key： JQEOOLQENOFUCF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)OS(C)(=O)=O

Computed Properties

• Exact Mass: 442.05400
• Monoisotopic Mass: 442.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 150-154 °C (lit.)
• PSA: 103.50000
• LogP: 6.49840
• Optical Activity: [α]20/D +75°, c = 1% in chloroform

(S) - (+) -1, 1-Bi-2-naphthyl dimethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (S) - (+) -1, 1-Bi-2-naphthyl dimethanesulfonate

Introduction to (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate (CAS No. 871231-47-9)

The compound (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate, identified by its CAS number 871231-47-9, is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bis-naphthyl derivative, characterized by its dimethanesulfonate functional group, exhibits unique structural and chemical properties that make it a valuable tool in various scientific applications.

The molecular structure of (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate consists of two naphthalene rings linked at the 1-position, with each ring substituted with a methanesulfonate group. This configuration imparts a high degree of rigidity and stability to the molecule, making it suitable for use in crystal engineering and material science. Additionally, the presence of the chiral center at the 1-position results in the formation of enantiomers, which can exhibit distinct biological activities.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate has been explored as a potential chiral catalyst in organic transformations. Its ability to induce high enantioselectivity in reactions has made it a promising candidate for the synthesis of optically active compounds, which are crucial in pharmaceuticals and agrochemicals.

One of the most compelling aspects of this compound is its utility in drug discovery and development. The bis-naphthyl core serves as a scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. For instance, researchers have utilized derivatives of (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate to develop novel inhibitors targeting enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as diabetes and hyperlipidemia.

The dimethanesulfonate groups attached to the naphthalene rings contribute to the solubility and bioavailability of the compound. This feature is particularly important in pharmaceutical applications, where poor solubility can limit the efficacy of a drug. By incorporating these functional groups, chemists have been able to design molecules that are more readily absorbed and distributed within the body.

Recent advancements in computational chemistry have also highlighted the potential of (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate as a building block for virtual screening campaigns. High-throughput virtual screening (HTVS) has enabled researchers to rapidly identify novel drug candidates by simulating interactions between small molecules and biological targets. The unique structural features of this compound make it an attractive candidate for such screens, as it can mimic complex binding motifs found in natural products.

The synthesis of (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and enantiomeric purity. However, recent developments in catalytic asymmetric synthesis have provided more efficient routes to this compound. For example, transition metal-catalyzed reactions have been employed to construct the bis-naphthyl core with high selectivity and minimal byproducts.

In conclusion, (S) - (+) - 1,1-Bi-2-naphthyl dimethanesulfonate (CAS No. 871231-47-9) is a versatile and innovative compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with its ability to induce enantioselectivity in reactions, make it a valuable tool for drug discovery and material science applications. As research continues to uncover new uses for this compound, its importance is likely to grow further.